Cas no 1880873-54-0 (1-{2-(3-methylazetidin-3-yl)oxyethyl}-1H-1,2,4-triazole)

• Product Name: 1-{2-(3-methylazetidin-3-yl)oxyethyl}-1H-1,2,4-triazole
• CAS No: 1880873-54-0
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5921094
• PubChem ID: 165665051
• Update Time: 2024-01-11

1-{2-(3-methylazetidin-3-yl)oxyethyl}-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-{2-(3-methylazetidin-3-yl)oxyethyl}-1H-1,2,4-triazole
• 1880873-54-0
• EN300-1842972
• 1-{2-[(3-methylazetidin-3-yl)oxy]ethyl}-1H-1,2,4-triazole

• Inchi： 1S/C8H14N4O/c1-8(4-9-5-8)13-3-2-12-7-10-6-11-12/h6-7,9H,2-5H2,1H3
• InChI Key： QMGYSITTXCCUIM-UHFFFAOYSA-N
• SMILES： O(CCN1C=NC=N1)C1(C)CNC1

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 52Ų